Cas no 1137671-57-8 (4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine)

• Product Name: 4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine
• CAS No: 1137671-57-8
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• MDL: MFCD14582845
• CID: 5073086
• Update Time: 2026-03-01

4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-benzene-1,2-diamine
• 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzene-1,2-diamine
• 4-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzene-1,2-diamine
• A909442
• 4-[5-(4-Methoxyphenyl)-[1,3,4]oxadiazol-2-yl]-benzene-1,2-diamine
• 4-5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl-benzene-1,2-diamine
• 4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine

• MDL： MFCD14582845
• Inchi： 1S/C15H14N4O2/c1-20-11-5-2-9(3-6-11)14-18-19-15(21-14)10-4-7-12(16)13(17)8-10/h2-8H,16-17H2,1H3
• InChI Key： RENGNJUAFMBRDX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=NN=C1C1C=CC(=C(C=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.7
• Topological Polar Surface Area: 100

4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine

Introduction to 4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine (CAS No. 1137671-57-8)

4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine, identified by the CAS number 1137671-57-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic structure, combines a benzene diamine moiety with a 1,3,4-oxadiazole ring substituted with a 4-methoxyphenyl group. Such structural features make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The 1,3,4-oxadiazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its incorporation into the molecular framework of 4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine introduces potential binding sites that could enhance its biological activity. The presence of the benzene-1,2-diamine group further enriches its pharmacological profile by enabling interactions through hydrogen bonding and other non-covalent forces.

The 4-methoxyphenyl substituent adds an additional layer of complexity to the molecule. Methoxy groups are frequently employed in drug design due to their ability to modulate electronic properties and metabolic stability. In this context, the methoxy group in 4-methoxy-phenyl may influence the compound's solubility, lipophilicity, and overall pharmacokinetic behavior. These attributes are critical in determining the compound's suitability for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such complex molecules more accurately. Studies have suggested that the combination of the 1,3,4oxadiazole and benzene-1,2-diamine moieties in 4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine could lead to interactions with various biological targets relevant to inflammatory diseases and cancer pathways. These predictions are supported by experimental data from high-throughput screening campaigns.

In vitro studies have begun to elucidate the potential biological activities of CAS No. 1137671-57-8. Initial results indicate that this compound exhibits inhibitory effects on certain kinases and enzymes implicated in cell proliferation and inflammation. The precise mechanism of action remains under investigation, but preliminary findings suggest that its dual functionality—arising from the combination of the benzene diamine and oxadiazole—plays a crucial role in modulating these pathways.

The synthesis of 4-5-(4-Methoxy-phenyl)-1,3,4oxadiazol-2-yl-benzene-1,2-diamine presents a challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Advances in transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques have enabled chemists to assemble intricate heterocyclic frameworks with greater efficiency. These innovations are particularly relevant for constructing derivatives of this compound for future pharmacological studies.

The potential applications of CAS No. 1137671-57-8 extend beyond oncology and inflammation research. Its structural motifs are reminiscent of molecules investigated for antimicrobial and anti-viral properties. The presence of multiple functional groups provides a versatile scaffold for further derivatization aimed at enhancing potency and selectivity against specific pathogens or disease-related targets.

As interest in targeted therapy grows, compounds like 4-(5-(4-Methoxy-phenoxy)-1H-[1],[3]-diazolo[2,e][1]benzopyrrolo[3e]pyrazin]-7(6H)-one) (CAS No 1137671578) continue to be scrutinized for their potential as lead compounds or building blocks in drug development pipelines. The integration of machine learning algorithms into virtual screening processes has accelerated the identification of promising candidates such as this one.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while maintaining structural integrity. Additionally， exploring analogues by modifying substituents or replacing functional groups could reveal novel bioactivities or enhance existing ones through structure-based drug design principles.

The growing body of evidence supporting the utility of heterocyclic compounds like those derived from oxadiazoles underscores their importance as scaffolds for medicinal chemistry innovation. The case study presented here demonstrates how understanding both structural features—such as those found within our target molecule—and their relationship with biological activity can guide effective drug discovery efforts forward toward meeting unmet medical needs across multiple therapeutic areas.